Cas no 1819994-24-5 ((4R,4'R)-2,2'-Cyclopropylidenebis[4,5-dihydro-4-phenyloxazole])

• Product Name: (4R,4'R)-2,2'-Cyclopropylidenebis[4,5-dihydro-4-phenyloxazole]
• CAS No: 1819994-24-5
• MF: C₂₁H₂₀N₂O₂
• MW: 332.395705223084
• CID: 4618789
• PubChem ID: 101413021
• Update Time: 2025-08-05

(4R,4'R)-2,2'-Cyclopropylidenebis[4,5-dihydro-4-phenyloxazole] Chemical and Physical Properties

Names and Identifiers

• (4R,4'R)-2,2'-Cyclopropylidenebis[4,5-dihydro-4-phenyloxazole]
• (4R，4'R)-2，2'-Cyclopropylidenebis[4，5-dihydro-4-phenylo xazole]
• 1819994-24-5
• AKOS040768311
• MFCD32670857
• BS-47485
• E75008
• (4R)-4-phenyl-2-[1-[(4R)-4-phenyl-4,5-dihydro-1,3-oxazol-2-yl]cyclopropyl]-4,5-dihydro-1,3-oxazole
• (4R)-4-phenyl-2-{1-[(4R)-4-phenyl-4,5-dihydro-1,3-oxazol-2-yl]cyclopropyl}-4,5-dihydro-1,3-oxazole
• (4R)-4-phenyl-2-[1-[(4R)-4-phenyl-4,5-dihydrooxazol-2-yl]cyclopropyl]-4,5-dihydrooxazole
• (4R,4'R)-2,2'-Cyclopropylidenebis(4,5-dihydro-4-phenyloxazole)

• Inchi： 1S/C21H20N2O2/c1-3-7-15(8-4-1)17-13-24-19(22-17)21(11-12-21)20-23-18(14-25-20)16-9-5-2-6-10-16/h1-10,17-18H,11-14H2
• InChI Key： ABUFHURHLVHRQG-UHFFFAOYSA-N
• SMILES： O1CC(C2C=CC=CC=2)N=C1C1(C2=NC(C3C=CC=CC=3)CO2)CC1

Computed Properties

• Exact Mass: 332.152477885g/mol
• Monoisotopic Mass: 332.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 43.2

Additional information on (4R,4'R)-2,2'-Cyclopropylidenebis[4,5-dihydro-4-phenyloxazole]

Introduction to (4R,4'R)-2,2'-Cyclopropylidenebis[4,5-dihydro-4-phenyloxazole] (CAS No. 1819994-24-5)

(4R,4'R)-2,2'-Cyclopropylidenebis[4,5-dihydro-4-phenyloxazole] (CAS No. 1819994-24-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a promising candidate for various therapeutic applications.

The chemical structure of (4R,4'R)-2,2'-Cyclopropylidenebis[4,5-dihydro-4-phenyloxazole] consists of two 4,5-dihydro-4-phenyloxazole moieties linked by a cyclopropylidene bridge. The presence of the cyclopropylidene group imparts rigidity to the molecule, which can influence its conformational flexibility and binding properties. This structural characteristic is particularly important in drug design, as it can enhance the compound's ability to interact with specific biological targets.

Recent studies have explored the potential therapeutic applications of (4R,4'R)-2,2'-Cyclopropylidenebis[4,5-dihydro-4-phenyloxazole]. One notable area of research is its anti-inflammatory properties. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that (4R,4'R)-2,2'-Cyclopropylidenebis[4,5-dihydro-4-phenyloxazole] may have potential as a treatment for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's neuroprotective effects. Preclinical studies have shown that (4R,4'R)-2,2'-Cyclopropylidenebis[4,5-dihydro-4-phenyloxazole] can protect neurons from oxidative stress and apoptosis. This property makes it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism underlying these neuroprotective effects is thought to involve the modulation of intracellular signaling pathways and the reduction of oxidative damage.

In addition to its anti-inflammatory and neuroprotective properties, (4R,4'R)-2,2'-Cyclopropylidenebis[4,5-dihydro-4-phenyloxazole] has also been investigated for its potential as an anticancer agent. Studies have shown that this compound can induce apoptosis in various cancer cell lines while sparing normal cells. The selective cytotoxicity observed in these experiments suggests that (4R,4'R)-2,2'-Cyclopropylidenebis[4,5-dihydro-4-phenyloxazole] may have therapeutic potential in cancer therapy.

The pharmacokinetic properties of (4R,4'R)-2,2'-Cyclopropylidenebis[4,5-dihydro-4-phenyloxazole] have also been studied to evaluate its suitability for clinical development. Preliminary data indicate that this compound has favorable oral bioavailability and a reasonable half-life in vivo. These characteristics are crucial for ensuring that the drug can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

To further advance the development of (4R,4'R)-2,2'-Cyclopropylidenebis[4,5-dihydro-4-phenyloxazole], ongoing research is focused on optimizing its chemical structure to enhance its potency and selectivity. Computational methods such as molecular docking and molecular dynamics simulations are being employed to identify key interactions between the compound and its biological targets. These insights are guiding the rational design of more potent analogs with improved pharmacological profiles.

Clinical trials are another critical step in evaluating the safety and efficacy of (4R,4'R)-2,2'-Cyclopropylidenebis[4,5-dihydro-4-phenyloxazole]. Early-phase clinical trials are currently underway to assess the tolerability and pharmacokinetics of this compound in healthy volunteers. If these initial trials yield positive results, subsequent trials will be conducted to evaluate its therapeutic effects in patients with specific diseases.

In conclusion, (4R,4'R)-2,2'-Cyclopropylidenebis[4,5-dihydro-4-phenyloxazole] (CAS No. 1819994-23) is a promising compound with a diverse range of potential therapeutic applications. Its unique structural features and favorable biological activities make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and pharmacological properties, this compound holds significant promise for improving patient outcomes in various medical conditions.